Cas no 955531-88-1 (N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N'-4-(propan-2-yl)phenylethanediamide)

• Product Name: N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N'-4-(propan-2-yl)phenylethanediamide
• CAS No: 955531-88-1
• MF: C₂₄H₃₁N₃O₂
• MW: 393.521846055985
• CID: 6336416
• PubChem ID: 16837584
• Update Time: 2025-10-08

N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N'-4-(propan-2-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N'-4-(propan-2-yl)phenylethanediamide
• VU0490691-1
• 955531-88-1
• N1-(2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)-N2-(4-isopropylphenyl)oxalamide
• N-[2-(1-ethyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]-N'-(4-propan-2-ylphenyl)oxamide
• N-[2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide
• AKOS024635109
• F2271-0569

• Inchi： 1S/C24H31N3O2/c1-4-27-15-5-6-20-16-18(7-12-22(20)27)13-14-25-23(28)24(29)26-21-10-8-19(9-11-21)17(2)3/h7-12,16-17H,4-6,13-15H2,1-3H3,(H,25,28)(H,26,29)
• InChI Key： PPPXRCBZBZSPER-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC(=CC=1)C(C)C)=O)NCCC1C=CC2=C(C=1)CCCN2CC

Computed Properties

• Exact Mass: 393.24162724g/mol
• Monoisotopic Mass: 393.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 61.4Ų

Additional information on N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N'-4-(propan-2-yl)phenylethanediamide

Professional Introduction to N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N'-4-(propan-2-yl)phenylethanediamide (CAS No. 955531-88-1)

N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N'-4-(propan-2-yl)phenylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 955531-88-1, represents a novel molecular entity with a complex structural framework that includes multiple functional groups. The presence of a tetrahydroquinoline moiety and an amide linkage in its structure suggests potential biological activity and makes it a subject of interest for further research and development.

The structural composition of this compound is pivotal in understanding its chemical properties and potential applications. The core structure consists of a tetrahydroquinoline ring system, which is known for its role in various pharmacological contexts. Specifically, the 6-position of the tetrahydroquinoline ring is substituted with an ethyl group, which further modifies its electronic and steric properties. This substitution pattern is often explored in the design of bioactive molecules due to its ability to influence both solubility and metabolic stability.

Additionally, the compound features an amide bond connecting two distinct aromatic moieties: one derived from phenyl with a propyl substituent at the 4-position (N'-4-(propan-2-yl)phenyl) and another linked through an ethyl group attached to a secondary amine derived from the tetrahydroquinoline scaffold. This dual aromatic system combined with the amide functionality creates a rich chemical environment that can interact with biological targets in diverse ways.

In recent years, there has been growing interest in tetrahydroquinoline derivatives due to their reported biological activities. These derivatives have been investigated for their potential roles in modulating various biological pathways, including those relevant to neurological disorders, inflammation, and cancer. The specific substitution pattern in N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N'-4-(propan-2-yl)phenylethanediamide may contribute to its unique pharmacological profile.

The amide linkage in this compound not only provides structural rigidity but also serves as a site for hydrogen bonding interactions, which are crucial for binding affinity and specificity to biological targets. The presence of both polar (amide) and non-polar (aromatic rings) regions enhances its solubility profile, making it potentially suitable for formulation into various pharmaceutical delivery systems.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies to predict the binding interactions of such compounds with biological targets. These computational approaches have been instrumental in identifying lead candidates for further experimental validation. In particular, the use of molecular modeling techniques has allowed researchers to explore the binding modes of this compound with enzymes and receptors relevant to therapeutic intervention.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the tetrahydroquinoline core, functionalization at the 6-position, and subsequent coupling reactions to introduce the amide linkage. Advances in synthetic methodologies have made it possible to construct complex molecular architectures more efficiently, reducing both time and resource requirements.

The pharmacological evaluation of N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N'-4-(propan-2-yl)phenylethanediamide has been ongoing in several research laboratories. Preliminary studies suggest that this compound exhibits promising activities in vitro, particularly against certain enzymatic targets associated with diseases such as cancer and neurodegeneration. These findings have prompted further investigation into its potential as a therapeutic agent.

In conclusion, N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N'-4-(propan-2-y l)phenylethanediamide (CAS No. 955531 -88 -1) represents a structurally complex and potentially bioactive molecule worthy of continued research. Its unique combination of functional groups positions it as a valuable candidate for drug discovery efforts aimed at addressing unmet medical needs. As our understanding of molecular interactions advances through both experimental and computational methods, compounds like this one will play an increasingly important role in the development of novel therapeutics.